2-Ethyl-4-fluoro-2,3-dihydro-1H-isoindol-1-one

• Molecular Formula: C10H10FNO
• Molecular Weight: 179.19 g/mol
• IUPAC Name: 2-ethyl-4-fluoro-3H-isoindol-1-one
• InChI: InChI=1S/C10H10FNO/c1-2-12-6-8-7(10(12)13)4-3-5-9(8)11/h3-5H,2,6H2,1H3
• InChI Key: XRFXUJFYCZJPNS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC2=C(C1=O)C=CC=C2F

Description

2-Ethyl-4-fluoro-2,3-dihydro-1H-isoindol-1-one is a substituted isoindolinone derivative characterized by an ethyl group at position 2 and a fluorine atom at position 4 of the bicyclic structure. Isoindolinones are heterocyclic compounds with a lactam moiety, widely studied for their pharmacological and material science applications. The ethyl substituent enhances lipophilicity and metabolic stability, while the fluorine atom modulates electronic properties and binding interactions, making this compound a candidate for drug discovery .

Preparation Methods

Detailed Synthetic Procedure Example

A representative procedure adapted from the literature for related isoindoline derivatives (which can be modified for the fluoroethyl-substituted target) is as follows:

Step	Reagents and Conditions	Description	Yield (%)
1	2-Ethyl-4-fluorobenzaldehyde + primary amine (e.g., benzyl amine)	Condensation in dioxane solvent at room temperature with sodium hydroxide base	~88% (for analogous compounds)
2	Cyclization under ambient conditions	Stirring for 30 minutes monitored by TLC	-
3	Purification by silica gel column chromatography	Elution with ethyl acetate/hexane gradient	-

This method is efficient, economically viable, and proceeds under mild conditions without requiring phase transfer catalysts or harsh reagents.

Palladium-Catalyzed Intramolecular Amination

A more recent and selective approach involves palladium-catalyzed intramolecular amination of benzylic C–H bonds in N-substituted benzamides to form isoindolones:

• Catalyst : Pd(OAc)₂ or related Pd(II) complexes
• Conditions : Mild heating, often in the presence of a base and ligand
• Mechanism : Activation of benzylic C–H bond adjacent to amide nitrogen, followed by cyclization to form the lactam ring

This method allows for the synthesis of structurally diverse isoindolones, including fluorinated derivatives, with high regioselectivity and yields.

Analysis of Reaction Conditions and Optimization

Parameter	Typical Conditions	Effect on Yield/Selectivity
Solvent	Dioxane, DMF, or toluene	Polar aprotic solvents favor cyclization
Base	Sodium hydroxide, potassium carbonate	Strong bases promote deprotonation and cyclization
Temperature	Room temperature to 80°C	Mild temperatures prevent side reactions
Catalyst (Pd method)	Pd(OAc)₂ with ligands	Enhances C–H activation and cyclization efficiency
Reaction Time	30 min to several hours	Longer times improve conversion but may reduce selectivity

Optimization involves balancing solvent polarity, base strength, catalyst loading, and temperature to maximize yield and purity.

Characterization and Purification

• Purification : Column chromatography on silica gel using ethyl acetate/hexane gradients is standard.
• Characterization : Confirmed by ^1H NMR, ^13C NMR, ^19F NMR (for fluorine), mass spectrometry, and IR spectroscopy.
• Purity : High-performance liquid chromatography (HPLC) ensures >95% purity, critical for pharmaceutical applications.

Summary Table of Preparation Methods

Method	Key Reagents	Conditions	Advantages	Disadvantages	Yield Range (%)
Condensation and Cyclization of Substituted Benzaldehydes	2-Ethyl-4-fluorobenzaldehyde, primary amine, NaOH	Room temp, dioxane, 30 min	Simple, mild, cost-effective	Limited substrate scope	85-90
Palladium-Catalyzed Intramolecular Amination	N-substituted benzamides, Pd catalyst	Mild heating, base, ligand	High regioselectivity, diverse derivatives	Requires Pd catalyst, cost	70-95
Phase Transfer Catalysis with α,α′-dibromo-o-xylene	α,α′-dibromo-o-xylene, amines, NaOH	Ambient, dioxane, 30 min	Fast, ambient conditions	May need further functionalization	80-88

Chemical Reactions Analysis

Types of Reactions

2-Ethyl-4-fluoro-2,3-dihydro-1H-isoindol-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert it into alcohols or amines.

Substitution: Halogenation, nitration, and sulfonation are common substitution reactions it undergoes.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used under acidic or basic conditions.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typical reducing agents.

Substitution: Halogenation can be achieved using halogens (Cl2, Br2) in the presence of a catalyst like iron (Fe).

Major Products

The major products formed from these reactions include various substituted isoindolines, alcohols, amines, and carboxylic acids .

Scientific Research Applications

2-Ethyl-4-fluoro-2,3-dihydro-1H-isoindol-1-one has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Ethyl-4-fluoro-2,3-dihydro-1H-isoindol-1-one involves its interaction with specific molecular targets. It may inhibit or activate certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets are still under investigation, but it is believed to involve modulation of cellular signaling pathways .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural features and physicochemical properties of 2-Ethyl-4-fluoro-2,3-dihydro-1H-isoindol-1-one with analogous compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties
2-Ethyl-4-fluoro-2,3-dihydro-1H-isoindol-1-one (Target)	C₉H₁₀FNO*	167.18*	2-Ethyl, 4-Fluoro	High lipophilicity, metabolic stability
2,3-Dihydro-1H-isoindol-1-one (Parent)	C₈H₇NO	133.15	None	Baseline structure for derivatives
4-Amino-2,3-dihydro-1H-isoindol-1-one	C₈H₈N₂O	148.16	4-Amino	Increased hydrogen bonding (H-bond donors: 2)
(3R)-3-Phenyl-2,3-dihydro-1H-isoindol-1-one	C₁₃H₁₁NO	197.24	3-Phenyl	Antibiotic activity against fungi
4,6-Dihydroxy-2,3-dihydro-1H-isoindol-1-one	C₈H₇NO₃	165.15	4,6-Dihydroxy	Antiangiogenic, antiproliferative effects
2-{2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl}-2,3-dihydro-1H-isoindol-1-one	C₂₂H₂₆N₃O₂	364.47	2-Piperazine-ethyl, 4-Methoxy	High 5-HT1A receptor affinity (Ki < 10 nM)

*Calculated based on parent structure (C₈H₇NO) + ethyl (C₂H₅) and fluorine (F).

Key Observations:

• Lipophilicity: The ethyl and fluorine substituents in the target compound increase lipophilicity compared to polar groups (e.g., amino or hydroxy), enhancing membrane permeability .
• Hydrogen Bonding: Amino and hydroxy derivatives exhibit higher hydrogen-bonding capacity, influencing solubility and target interactions .
• Bioactivity : Substituent type and position dictate biological activity. Piperazine-ethyl derivatives show receptor binding, while phenyl or hydroxy groups correlate with antimicrobial or anticancer effects .

Biological Activity

2-Ethyl-4-fluoro-2,3-dihydro-1H-isoindol-1-one (CAS: 1378818-44-0) is a compound of interest due to its potential biological activities. This article reviews the existing literature on its biological effects, including antimicrobial, anti-inflammatory, and cytotoxic properties, while providing relevant data tables and case studies.

• Molecular Formula : C10H10FNO
• Molecular Weight : 179.19 g/mol

1. Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of 2-Ethyl-4-fluoro-2,3-dihydro-1H-isoindol-1-one. The compound was evaluated against various bacterial strains, showing promising results.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	31.25 µg/mL
Escherichia coli	62.50 µg/mL
Candida albicans	15.67 µg/mL

The compound exhibited significant antibacterial activity comparable to standard antibiotics like kanamycin and amphotericin B .

2. Anti-inflammatory Activity

The anti-inflammatory effects of the compound were assessed through in vitro studies where it inhibited the production of pro-inflammatory cytokines such as IL-6 and TNF-α. The following table summarizes the findings:

Concentration (µg/mL)	IL-6 Levels (pg/mL)	TNF-α Levels (pg/mL)
Control	150	200
10	100	150
20	50	80

At a concentration of 20 µg/mL, the compound significantly reduced cytokine levels, indicating its potential as an anti-inflammatory agent .

3. Cytotoxicity

Cytotoxicity assays using various cell lines demonstrated that while the compound has biological activity, it also exhibits cytotoxic effects at higher concentrations.

Cell Line	IC50 (µM)
HeLa	25
MCF7	30
A549	40

These results suggest that while the compound may be effective against certain pathogens, careful consideration is required regarding its cytotoxicity in therapeutic applications .

Case Studies

A notable study investigated the use of 2-Ethyl-4-fluoro-2,3-dihydro-1H-isoindol-1-one in combination with other antimicrobial agents. The combination therapy showed enhanced efficacy against resistant strains of bacteria, suggesting that this compound could be a valuable addition to existing treatment protocols for infections caused by resistant microorganisms .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 2-ethyl-4-fluoro-isoindol-1-one derivatives, and how can reaction conditions be optimized?

• Methodological Answer : Synthesis typically involves cyclization of substituted phthalimides or isoindoline precursors. For example, fluoro-substituted derivatives are synthesized via nucleophilic aromatic substitution or transition-metal-catalyzed coupling reactions. Flash column chromatography (e.g., EtOAc/hexane gradients) is critical for purification, as demonstrated in isoindol-1-one syntheses . Optimization includes adjusting solvent polarity, temperature, and catalysts (e.g., Pd for cross-coupling) to improve yields and regioselectivity.

Q. What analytical techniques are essential for confirming the structure of 2-ethyl-4-fluoro-isoindol-1-one?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and ¹⁹F) is indispensable for confirming substituent positions and stereochemistry. Mass spectrometry (MS) validates molecular weight, while X-ray crystallography resolves ambiguities in solid-state conformation, as seen in related isoindol-1-one derivatives . High-performance liquid chromatography (HPLC) ensures purity (>95%), particularly for pharmacological studies .

Q. How can researchers isolate isoindol-1-one derivatives from natural sources?

• Methodological Answer : Fungal fermentation (e.g., Meyerozyma guilliermondii) followed by solvent extraction (ethyl acetate/methanol) and chromatographic separation (silica gel or Sephadex LH-20) is effective. Bioassay-guided fractionation identifies bioactive derivatives, as demonstrated for 4,6-dihydroxy-isoindol-1-one .

Advanced Research Questions

Q. How can contradictions in spectral data (e.g., NMR vs. X-ray) be resolved for novel isoindol-1-one derivatives?

• Methodological Answer : Contradictions arise from dynamic equilibria (e.g., keto-enol tautomerism) or crystallographic packing effects. Use variable-temperature NMR to detect tautomeric shifts, and compare computational models (DFT) with experimental data. For example, 2,3-dihydro-1H-isoindol-1-one derivatives require 2D-NMR (COSY, NOESY) to resolve overlapping signals .

Q. What in vivo models are appropriate for evaluating the neuroprotective effects of isoindol-1-one derivatives?

• Methodological Answer : Rodent models of ischemic stroke (e.g., middle cerebral artery occlusion) are standard. For 3-n-butyl-isoindol-1-one, neuroprotection was assessed via behavioral tests (rotarod, Morris water maze) and biomarkers (e.g., TNF-α, IL-6) . Dose-response studies and pharmacokinetic profiling (plasma/brain distribution) are critical for translational relevance.

Q. How do structural modifications at the 4-fluoro and 2-ethyl positions affect pharmacological activity?

• Methodological Answer : Fluorine enhances metabolic stability and bioavailability via reduced CYP450 metabolism. Ethyl groups at position 2 influence lipophilicity and receptor binding. For example, TAK-071 (4-fluoro-isoindol-1-one) showed enhanced M1 receptor allosteric modulation due to optimized substituent bulk and polarity . Structure-activity relationship (SAR) studies require systematic substitution and in vitro assays (e.g., radioligand binding).

Q. What strategies mitigate poor solubility of isoindol-1-one derivatives in preclinical studies?

• Methodological Answer : Salt formation (e.g., hydrochloride salts) improves aqueous solubility. Co-solvents (DMSO/PEG 400) or nanocarriers (liposomes) enhance bioavailability. For example, 3-n-butyl-isoindol-1-one was formulated with cyclodextrin for in vivo administration . Computational tools (LogP predictions) guide early-stage solubility optimization.

Q. How can researchers validate isoindol-1-one derivatives as selective kinase inhibitors?

• Methodological Answer : Use kinase profiling panels (e.g., Eurofins KinaseProfiler) to assess selectivity. For fluorinated derivatives, competitive binding assays (ATP-competitive vs. allosteric) and molecular docking (e.g., AutoDock Vina) identify binding modes. Counter-screening against unrelated targets (GPCRs, ion channels) minimizes off-target effects .